Cas no 1147112-62-6 (3-Methoxy-3-methylpyrrolidine hydrochloride)

3-Methoxy-3-methylpyrrolidine hydrochloride is a versatile heterocyclic compound featuring a pyrrolidine core substituted with methoxy and methyl groups at the 3-position. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. The compound serves as a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of ligands and catalysts. Its well-defined structure and reactivity profile allow for precise modifications in medicinal chemistry workflows. The methoxy and methyl substituents contribute to steric and electronic tuning, enabling tailored interactions in target-oriented synthesis. This reagent is typically handled under controlled conditions due to its hygroscopic nature.
3-Methoxy-3-methylpyrrolidine hydrochloride structure
1147112-62-6 structure
Product Name:3-Methoxy-3-methylpyrrolidine hydrochloride
CAS No:1147112-62-6
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD28246577
CID:4572663
PubChem ID:91663056
Update Time:2025-10-28

3-Methoxy-3-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-3-methylpyrrolidine hydrochloride
    • 3-methoxy-3-methylpyrrolidine;hydrochloride
    • 3-Methoxy-3-methylpyrrolidine HCl
    • 3-Methoxy-3-methyl-pyrrolidine hydrochloride
    • C77432
    • Z2237884879
    • CS-0139466
    • 3-methoxy-3-methylpyrrolidinehydrochloride
    • SCHEMBL18306053
    • EN300-201681
    • 3-Methoxy-3-methyl-pyrrolidine HCl
    • DB-411163
    • Z2237598976
    • AS-83975
    • 1147112-62-6
    • MFCD28246577
    • 3-Methoxy-3-methylpyrrolidine hydrochloride
    • MDL: MFCD28246577
    • Inchi: 1S/C6H13NO.ClH/c1-6(8-2)3-4-7-5-6;/h7H,3-5H2,1-2H3;1H
    • InChI Key: IUQCGVWNWWKOLN-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1(C)CNCC1

Computed Properties

  • Exact Mass: 151.0763918g/mol
  • Monoisotopic Mass: 151.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 84.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3

3-Methoxy-3-methylpyrrolidine hydrochloride Security Information

3-Methoxy-3-methylpyrrolidine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M333848-5mg
3-Methoxy-3-methylpyrrolidine Hydrochloride
1147112-62-6
5mg
$ 70.00 2022-06-02
TRC
M333848-10mg
3-Methoxy-3-methylpyrrolidine Hydrochloride
1147112-62-6
10mg
$ 95.00 2022-06-02
TRC
M333848-50mg
3-Methoxy-3-methylpyrrolidine Hydrochloride
1147112-62-6
50mg
$ 340.00 2022-06-02
abcr
AB543265-250 mg
3-Methoxy-3-methylpyrrolidine hydrochloride, 95%; .
1147112-62-6 95%
250MG
€779.40 2023-04-14
Chemenu
CM554667-100mg
3-Methoxy-3-methyl-pyrrolidine hydrochloride
1147112-62-6 97%
100mg
$329 2023-01-04
Chemenu
CM554667-250mg
3-Methoxy-3-methyl-pyrrolidine hydrochloride
1147112-62-6 97%
250mg
$495 2023-01-04
Chemenu
CM554667-1g
3-Methoxy-3-methyl-pyrrolidine hydrochloride
1147112-62-6 97%
1g
$1000 2023-01-04
eNovation Chemicals LLC
D971945-100mg
3-Methoxy-3-methyl-pyrrolidine hydrochloride
1147112-62-6 95%
100mg
$240 2024-07-28
eNovation Chemicals LLC
D971945-250mg
3-Methoxy-3-methyl-pyrrolidine hydrochloride
1147112-62-6 95%
250mg
$340 2024-07-28
eNovation Chemicals LLC
D971945-500mg
3-Methoxy-3-methyl-pyrrolidine hydrochloride
1147112-62-6 95%
500mg
$545 2024-07-28

Additional information on 3-Methoxy-3-methylpyrrolidine hydrochloride

3-Methoxy-3-methylpyrrolidine Hydrochloride (CAS No. 1147112-62-6): A Comprehensive Overview

3-Methoxy-3-methylpyrrolidine hydrochloride (CAS No. 1147112-62-6) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, also known as MMP, is a chiral aminopyrrolidine derivative that exhibits unique structural and functional properties, making it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 3-Methoxy-3-methylpyrrolidine hydrochloride consists of a pyrrolidine ring with a methoxy and methyl group attached to the same carbon atom, forming a chiral center. This specific arrangement imparts the compound with distinct stereochemical properties, which are crucial for its applications in asymmetric synthesis and drug development.

In recent years, 3-Methoxy-3-methylpyrrolidine hydrochloride has been extensively studied for its potential in the development of novel therapeutic agents. One of the key areas of research has been its use as an intermediate in the synthesis of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for the development of drugs targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of 3-Methoxy-3-methylpyrrolidine hydrochloride in the synthesis of a series of potent and selective serotonin 5-HT6 receptor antagonists. These antagonists have shown promising results in preclinical studies for their potential to improve cognitive function and reduce symptoms associated with neurodegenerative diseases. The study demonstrated that the introduction of the methoxy group significantly enhanced the potency and selectivity of the compounds, underscoring the importance of MMP in drug design.

Beyond its applications in CNS drug development, 3-Methoxy-3-methylpyrrolidine hydrochloride has also been explored for its use in the synthesis of antiviral agents. Research conducted at a leading pharmaceutical institute revealed that derivatives of MMP exhibit antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of MMP allow it to interact with viral proteins, thereby inhibiting viral replication and spread.

The synthetic accessibility of 3-Methoxy-3-methylpyrrolidine hydrochloride is another factor contributing to its widespread use in chemical research. Various efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the catalytic hydrogenation of a substituted pyrrole followed by methylation and salt formation. These synthetic strategies not only ensure high yields but also provide opportunities for structural modifications, enabling the exploration of a wide range of derivatives with diverse biological activities.

In addition to its role as a synthetic intermediate, MMP has been investigated for its potential as a chiral catalyst in asymmetric synthesis. Chiral catalysts are essential tools in organic chemistry for producing enantiomerically pure compounds, which are often required for pharmaceutical applications. Studies have shown that MMP-based catalysts can achieve high enantioselectivities in various reactions, including asymmetric hydrogenations and Michael additions. This property makes MMP a valuable reagent in both academic research and industrial processes.

The environmental impact and safety profile of chemicals are critical considerations in their commercialization and regulatory approval. Extensive toxicological studies on 3-Methoxy-3-methylpyrrolidine hydrochloride have demonstrated its low toxicity and minimal environmental impact when used under controlled conditions. These findings support its safe use in laboratory settings and industrial applications.

In conclusion, 3-Methoxy-3-methylpyrrolidine hydrochloride (CAS No. 1147112-62-6) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an invaluable tool for scientists working on drug discovery, asymmetric synthesis, and other advanced applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.